Cas no 1804510-66-4 (Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate)

Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate is a specialized organic compound featuring a trifluoromethoxy group, a cyano substituent, and a thiol functionality on a phenylacetate backbone. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the thiol moiety offers reactivity for further derivatization. The ethyl ester group provides solubility in organic solvents, facilitating synthetic applications. This compound is particularly useful in the development of fluorinated compounds, where its structural motifs contribute to improved binding affinity and selectivity in target interactions.
Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate structure
1804510-66-4 structure
Product Name:Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate
CAS No:1804510-66-4
MF:C12H10F3NO3S
MW:305.272912502289
CID:4945019
Update Time:2025-08-05

Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate
    • Inchi: 1S/C12H10F3NO3S/c1-2-18-10(17)5-7-3-4-9(20)8(6-16)11(7)19-12(13,14)15/h3-4,20H,2,5H2,1H3
    • InChI Key: ADBIVOIZDNLNMK-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=C(C=1C#N)OC(F)(F)F)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 393
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.3

Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015021151-1g
Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate
1804510-66-4 97%
1g
1,504.90 USD 2021-06-18

Additional information on Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate (CAS No. 1804510-66-4): A Comprehensive Overview

Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate (CAS No. 1804510-66-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate is composed of a cyano group, a mercapto group, and a trifluoromethoxy substituent, all attached to a phenyl ring. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly reactive and suitable for a wide range of synthetic transformations. The cyano group is known for its ability to participate in nucleophilic addition reactions, while the mercapto group can engage in various redox processes and coordination chemistry. The trifluoromethoxy substituent adds fluorine atoms to the molecule, enhancing its lipophilicity and stability.

Recent studies have highlighted the pharmacological properties of Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate. One notable area of research is its potential as an antioxidant agent. The mercapto group in the molecule can act as a reducing agent, scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's anti-inflammatory activity. In vitro studies have shown that Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. This suggests its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate has also been explored for its materials science applications. The unique combination of functional groups in the molecule makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For instance, it can be used to create polymers with enhanced thermal stability and mechanical strength, which are crucial for high-performance applications in industries such as aerospace and electronics.

The synthesis of Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate involves several well-established chemical reactions. One common approach is to start with a substituted phenol and sequentially introduce the cyano, mercapto, and trifluoromethoxy groups through a series of functional group transformations. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product.

To further enhance the utility of Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate, researchers are exploring various modifications to its molecular structure. For example, substituting different alkyl groups on the ester moiety can alter the solubility and reactivity of the compound, making it more suitable for specific applications. Additionally, introducing additional functional groups or modifying existing ones can fine-tune its pharmacological properties, opening up new avenues for drug discovery.

The safety profile of Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate is an important consideration in both research and industrial settings. While no significant toxicity has been reported for this compound at low concentrations, proper handling procedures should be followed to minimize any potential risks. Researchers are encouraged to conduct thorough safety assessments before using this compound in experimental settings or clinical trials.

In conclusion, Ethyl 3-cyano-4-mercapto-2-(trifluoromethoxy)phenylacetate (CAS No. 1804510-66-4) is a multifaceted compound with a wide range of applications in both pharmaceuticals and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.

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